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Compound Name: 1-Chloro-2,3-dimethoxybenzene
CAS No.: 90282-99-8
Cat. No.: B1581966
- 7

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 1-Chloro-2,3-dimethoxybenzene, a versatile
aromatic compound with significant applications in organic synthesis and as a key intermediate
in the development of pharmaceuticals and agrochemicals.[1] This document will cover its
fundamental chemical properties, synthesis methodologies, and reactivity, offering field-proven
insights for its practical application.

Core Molecular and Physical Properties

1-Chloro-2,3-dimethoxybenzene, also known as 3-Chloroveratrole, is a substituted aromatic
ether. Its core characteristics are summarized in the table below.
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Property Value Source

Molecular Formula CsHoCIO2 PubChem|[2]

Molecular Weight 172.61 g/mol PubChem|[2]
1-chloro-2,3-

IUPAC Name ] PubChem][2]
dimethoxybenzene

CAS Number 90282-99-8 PubChem[2]
Pale yellow to cream white low

Appearance ) ) Chem-Impex[1]
melting solid

Melting Point 32-38°C Chem-Impex[1]

Synthesis of 1-Chloro-2,3-dimethoxybenzene: A
Mechanistic Approach

The synthesis of 1-Chloro-2,3-dimethoxybenzene is a critical process for its subsequent use
in more complex molecular architectures. A common and effective method involves the
electrophilic chlorination of 1,3-dimethoxybenzene. This process can be achieved through
various chlorinating agents, with N-chlorosuccinimide (NCS) being a widely used reagent.

Synthesis via Lithiation and Chlorination

An established method for the preparation of 2-chloro-1,3-dimethoxybenzene involves the
lithiation of 1,3-dimethoxybenzene followed by reaction with a chlorinating agent.[3] This
approach offers good regioselectivity.

Experimental Protocol:
¢ Dissolution: Dissolve 1,3-dimethoxybenzene (13.8 g) in 1,2-dimethoxyethane (100 ml).[3]

e Lithiation: Add 2.6M n-butyllithium (40 ml) to the solution. The n-butyllithium acts as a strong
base, deprotonating the aromatic ring at the most acidic position, which is ortho to both
methoxy groups, forming [2,6-dimethoxyphenyl]-lithium.[3] This step is crucial for directing
the chlorination to the desired position.
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o Chlorination: After 40 minutes, add N-chlorosuccinimide (13.5 g).[3] The lithium intermediate
then acts as a nucleophile, attacking the electrophilic chlorine on NCS. It is critical to
maintain the reaction temperature below 55°C using an ice bath to prevent side reactions.[3]

e Quenching and Extraction: After an additional 45 minutes, pour the reaction mixture into
water and extract with ether.[3] This step quenches the reaction and separates the organic
product from aqueous impurities.

 Purification: Evaporate the organic extract to obtain a crude oil. The oil is then purified by
chromatography on silica gel, eluting with 20% ether-hexane.[3] Evaporation of the eluents
yields an oil that crystallizes on standing. Recrystallization from hexane gives pure 2-chloro-
1,3-dimethoxybenzene.[3]

Causality in Experimental Choices:

e Solvent: 1,2-dimethoxyethane is an effective solvent for both the starting material and the
organolithium intermediate, stabilizing the lithium cation.

o Temperature Control: Maintaining a low temperature during the addition of NCS is vital to
control the exothermicity of the reaction and minimize the formation of byproducts.

 Purification: Chromatographic purification is necessary to separate the desired product from
unreacted starting materials and byproducts, ensuring high purity of the final compound.

Direct Chlorination Strategies

Direct chlorination of dimethoxybenzenes using elemental chlorine is another synthetic route.
However, this method is often accompanied by the formation of disubstituted products and
requires careful control of reaction conditions to achieve good selectivity.[4] The use of a Lewis
acid catalyst like titanium tetrachloride can improve the yield of the desired monochlorinated
product by activating the chlorine molecule and enhancing its electrophilicity.[4]

Logical Workflow for Synthesis via Lithiation:

Caption: Synthesis workflow for 1-Chloro-2,3-dimethoxybenzene.

Chemical Reactivity and Applications
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The presence of the chloro and methoxy groups on the benzene ring imparts a unique
reactivity to 1-Chloro-2,3-dimethoxybenzene, making it a valuable intermediate in organic
synthesis.

Electrophilic Aromatic Substitution

The methoxy groups are activating and ortho-, para-directing, while the chlorine atom is
deactivating but also ortho-, para-directing. The interplay of these electronic effects governs the
regioselectivity of further electrophilic substitution reactions. This allows for the controlled
introduction of other functional groups onto the aromatic ring.

Precursor for Bioactive Molecules

Chlorinated dimethoxybenzene derivatives are valuable intermediates in the synthesis of dyes,
pesticides, and pharmaceuticals.[4] For instance, 2-Chloro-1,3-dimethoxybenzene is a starting
material for the synthesis of pharmacologically valuable 1,2-benzisoxazoloxy acetic acids,
which have shown diuretic, uricosuric, and antihypertensive properties.[3]

Signaling Pathway Implication (Hypothetical):

While specific signaling pathway interactions for 1-Chloro-2,3-dimethoxybenzene are not
extensively documented in the provided search results, its role as a precursor for
pharmacologically active compounds suggests its indirect involvement in modulating biological
pathways. For example, if it were a precursor to a kinase inhibitor, the logical pathway would be
as follows:
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Caption: Hypothetical role as a precursor in drug development.

Safety and Handling
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As with all chemical reagents, proper safety precautions should be taken when handling 1-
Chloro-2,3-dimethoxybenzene. It is advisable to consult the Safety Data Sheet (SDS) for
detailed information on hazards, handling, and disposal.

Conclusion

1-Chloro-2,3-dimethoxybenzene is a valuable and versatile chemical intermediate. Its well-
defined molecular and physical properties, coupled with established synthetic routes, make it
an important building block in the synthesis of a variety of more complex molecules, particularly
in the pharmaceutical and agrochemical industries. A thorough understanding of its synthesis
and reactivity is essential for its effective utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581966#1-chloro-2-3-dimethoxybenzene-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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